3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide

• IUPAC Name: 3-hydroxy-N-[(E)-(3-oxocyclohexylidene)amino]naphthalene-2-carboxamide
• InChI: InChI=1S/C17H16N2O3/c20-14-7-3-6-13(10-14)18-19-17(22)15-8-11-4-1-2-5-12(11)9-16(15)21/h1-2,4-5,8-9,21H,3,6-7,10H2,(H,19,22)/b18-13+
• InChI Key: JFGSWARAKMKECB-QGOAFFKASA-N
• Canonical SMILES: C1CC(=NNC(=O)C2=CC3=CC=CC=C3C=C2O)CC(=O)C1
• Isomeric SMILES: C1C/C(=N\NC(=O)C2=CC3=CC=CC=C3C=C2O)/CC(=O)C1
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide, also known as HONH-3OC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide is not fully understood. However, it is believed that the compound exerts its biological activity by interacting with cellular targets, such as enzymes and receptors, and disrupting their function. In anticancer activity, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In antimicrobial activity, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been found to disrupt bacterial cell membranes and inhibit bacterial growth.
Biochemical and Physiological Effects:
3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide can inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. In vivo studies have shown that 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide can reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide in lab experiments is its relatively simple synthesis method. Additionally, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been found to exhibit a wide range of biological activities, making it a versatile compound for studying various cellular processes. However, a limitation of using 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide in lab experiments is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several potential future directions for research on 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide. In medicinal chemistry, further studies are needed to optimize the anticancer and antimicrobial activity of 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide and to determine its potential as a drug candidate. In material science, further studies are needed to explore the potential applications of 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide-based metal complexes in catalysis and sensors. In environmental science, further studies are needed to optimize the use of 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide for removing heavy metals from contaminated water and to explore its potential for other environmental applications.
In conclusion, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide is a chemical compound with potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit a wide range of biological activities. Further research is needed to optimize its potential applications and to explore its full potential.

Synthesis Methods

The synthesis of 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide involves the reaction between 3-oxocyclohexanecarboxylic acid and 2-naphthohydrazide. The reaction takes place in the presence of a catalyst, such as concentrated sulfuric acid, and under reflux conditions. The resulting product is then purified through recrystallization.

Scientific Research Applications

3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been found to exhibit anticancer and antimicrobial properties. In material science, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been used to synthesize metal complexes with potential applications in catalysis and sensors. In environmental science, 3-hydroxy-N'-(3-oxocyclohexylidene)-2-naphthohydrazide has been studied for its ability to remove heavy metals from contaminated water.